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Compound of Interest

Compound Name: (R)-2-Thienylglycine

Cat. No.: B1331330 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of (R)-2-Thienylglycine, ensuring operational integrity and

laboratory safety.

(R)-2-Thienylglycine is a valuable amino acid derivative utilized in neuroscience,

pharmaceutical development, and biochemical research.[1] While it is not classified as a

hazardous substance under GHS, proper handling and disposal are crucial to maintain a safe

laboratory environment and ensure the integrity of research.[2] This guide provides essential,

immediate safety and logistical information, including operational and disposal plans.

Key Physical and Chemical Properties
Property Value

Appearance White to off-white powder[1]

Molecular Formula C6H7NO2S[1][3]

Molecular Weight 157.19 g/mol [1][3]

Storage Conditions Store at 0-8 °C[1]

Purity ≥ 98%[1]

Personal Protective Equipment (PPE)
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The first line of defense against chemical exposure is appropriate personal protective

equipment.[4] Although (R)-2-Thienylglycine is not classified as hazardous, adherence to

standard laboratory PPE protocols is mandatory to minimize exposure and prevent

contamination.

PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Disposable nitrile

gloves are a common and

effective choice for handling

chemical powders.[5][6]

Inspect for holes before use

and change frequently.[5][6]

Eye Protection Safety glasses or goggles

Protects eyes from airborne

powder particles. Goggles are

recommended when there is a

higher risk of splashing or dust

generation.[7][8]

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination.[5]

[7]

Respiratory Protection Not generally required

As (R)-2-Thienylglycine is a

non-volatile solid, respiratory

protection is typically not

necessary under standard

handling conditions with

adequate ventilation. However,

if dust is generated, a

respirator may be required.[2]

[9]

Operational Plan: Step-by-Step Handling Protocol
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Proper handling techniques are critical to prevent the generation of dust and minimize

exposure.[10] The following protocol should be followed when working with (R)-2-
Thienylglycine.

1. Preparation:

Read the Safety Data Sheet (SDS) thoroughly before beginning work.[5]

Ensure a clean and organized workspace.

Verify that all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably in a chemical fume hood, especially when weighing

or transferring the powder, to minimize inhalation of any airborne particles.[10][11]

2. Weighing and Transfer:

When weighing, use a balance inside a fume hood if possible to control dust.[10]

Avoid pouring the powder directly from the container to minimize dust. Use a spatula or

scoop to transfer the powder in small amounts.[10]

Keep the container closed when not in use to prevent accidental spills.[10]

3. Dissolving:

If preparing a solution, work over a disposable bench cover to easily manage any spills.[10]

Add the solid to the solvent slowly to avoid splashing.

4. Post-Handling:

Decontaminate the exterior of all containers and equipment that may have come into contact

with the powder.[10]

Clean the work surface with an appropriate solvent or cleaning solution.[10]
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Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[5]

Preparation

Handling

Post-Handling

Review SDS

Don PPE

Prepare Workspace

Weigh/Transfer in Fume Hood

Prepare Solution (if applicable)

Decontaminate Equipment

Clean Workspace

Wash Hands

 

Waste Collection

Waste Storage

Final Disposal

Segregate Contaminated Materials

Place in Labeled Waste Container

Seal Container

Store in Designated Area

Contact EHS for Pickup

Document Waste Manifest
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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